Cas no 80647-03-6 (1-[(2r,4r,5s)-4,5-bis(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione)

• Product Name: 1-[(2r,4r,5s)-4,5-bis(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
• CAS No: 80647-03-6
• MF: C₁₀H₁₄N₂O₅
• MW: 242.228562831879
• CID: 1803783
• PubChem ID: 452407
• Update Time: 2025-04-21

1-[(2r,4r,5s)-4,5-bis(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-[(2r,4r,5s)-4,5-bis(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
• Uridine, 2',3'-dideoxy-3'-(hydroxymethyl)-
• CTK5E7968
• 2',3'-DIDEOXY-3'-(HYDROXYMETHYL)URIDINE
• AG-H-24252
• 3'-Hydroxymethyl ddU
• AC1L9QA5
• SureCN8182745
• WVMUUUBOMXOTAW-ZXFLCMHBSA-N
• 1-(2,3-Dideoxy-3-C-(hydroxymethyl)-beta-D-erythro-pentofuranosyl)uracil
• DTXSID70230458
• 1-[(2R,4R,5S)-4,5-bis(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidine-2,4-dione
• 1-(2,3-Dideoxy-3-C-(hydroxymethyl)-.beta.-D-erythro-pentofuranosyl)uracil
• SCHEMBL8182745
• 80647-03-6
• 2',3'-dideoxy-3'(R)-hydroxymethyl uridine

• Inchi： 1S/C10H14N2O5/c13-4-6-3-9(17-7(6)5-14)12-2-1-8(15)11-10(12)16/h1-2,6-7,9,13-14H,3-5H2,(H,11,15,16)/t6-,7-,9-/m1/s1
• InChI Key： WVMUUUBOMXOTAW-ZXFLCMHBSA-N
• SMILES： O1[C@H](C[C@H](CO)[C@H]1CO)N1C=CC(NC1=O)=O

Computed Properties

• Exact Mass: 242.09027155g/mol
• Monoisotopic Mass: 242.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 99.1Ų